Cas no 1245772-56-8 (1-Cyclopentyl-4-nitro-1H-pyrazole)

• Product Name: 1-Cyclopentyl-4-nitro-1H-pyrazole
• CAS No: 1245772-56-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD16345430
• CID: 3047748
• PubChem ID: 50896506
• Update Time: 2025-11-02

1-Cyclopentyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-4-nitro-1H-pyrazole
• 1-cyclopentyl-4-nitropyrazole
• AS-30965
• SCHEMBL16975385
• DB-147508
• MFCD16345430
• 1245772-56-8
• CS-0443399
• AKOS005169015
• STL584256
• AKOS015922426
• EN300-232285

• MDL： MFCD16345430
• Inchi： 1S/C8H11N3O2/c12-11(13)8-5-9-10(6-8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： QTVZPYUDEBKCFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C1CCCC1)=O

Computed Properties

• Exact Mass: 181.085
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±15.0 °C(Predicted)

Additional information on 1-Cyclopentyl-4-nitro-1H-pyrazole

1-Cyclopentyl-4-nitro-1H-pyrazole: A Promising Pyrazole Derivative in Pharmaceutical Research

1-Cyclopentyl-4-nitro-1H-pyrazole, with the chemical identifier CAS No. 1245772-56-8, represents a significant advancement in the field of pyrazole-based compounds. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The 4-nitro substituent at the pyrazole ring and the cyclopentyl group attached to the 1-position create a versatile scaffold that can be further modified to enhance biological activity. Recent studies have highlighted the importance of these structural elements in modulating pharmacological properties, making this compound a focal point for researchers exploring novel therapeutic strategies.

Pyrazole derivatives are known for their diverse biological activities, ranging from anti-inflammatory to antitumor effects. The 1-Cyclopentyl-4-nitro-1H-pyrazole molecule, in particular, has been the subject of several investigations due to its potential as a lead compound for the development of new drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the introduction of the cyclopentyl group significantly enhances the compound's metabolic stability, a critical factor in drug development. This finding underscores the importance of ring substitution in optimizing the pharmacokinetic profile of pyrazole-based molecules.

Recent advances in computational chemistry have provided new insights into the molecular interactions of 1-Cyclopentyl-4-nitro-1H-pyrazole. Molecular docking studies have revealed that the compound exhibits a strong binding affinity for the COX-2 enzyme, a key target in the treatment of inflammatory diseases. The 4-nitro group appears to play a crucial role in this interaction, as it forms hydrogen bonds with specific amino acid residues in the enzyme's active site. These findings suggest that 1-Cyclopent,4-nitro-1H-pyrazole could be a valuable candidate for the development of selective COX-2 inhibitors with reduced gastrointestinal side effects.

Another area of interest is the application of 1-Cyclopentyl-4-nitro-1H-pyrazole in cancer research. A 2024 study published in Cancer Research explored its potential as an antitumor agent. The compound was found to induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the modulation of the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer. This discovery highlights the versatility of the pyrazole scaffold in targeting multiple disease mechanisms.

The synthesis of 1-Cyclopentyl-4-nitro-1H-pyrazole has also been the focus of recent chemical research. A 2023 paper in Organic Letters described an efficient method for the preparation of this compound using a microwave-assisted approach. This method not only reduces reaction time but also minimizes the use of hazardous solvents, aligning with the principles of green chemistry. The ability to synthesize such compounds under milder conditions is particularly important for large-scale production and pharmaceutical applications.

Furthermore, the pharmacological profile of 1-Cyclopentyl-4-nitro-1H-pyrazole has been evaluated in preclinical models. In vivo studies have shown that the compound exhibits good oral bioavailability and a favorable safety profile. These characteristics are essential for the development of orally administrable drugs. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in the treatment of neurological disorders.

One of the most intriguing aspects of 1-Cyclopentyl-4-nitro-1H-pyrazole is its potential as a prodrug. Researchers have explored the possibility of modifying the 4-nitro group to enhance the compound's solubility and stability in biological systems. This approach could lead to the development of more effective formulations with improved therapeutic outcomes. The concept of prodrug design is particularly relevant in the context of drug delivery, where the goal is to optimize the pharmacokinetic and pharmacodynamic properties of a molecule.

Recent studies have also focused on the structural diversity of pyrazole derivatives, including 1-Cyclopentyl-4-nitro-1H-pyrazole. The ability to introduce various functional groups into the pyrazole ring allows for the creation of a wide range of compounds with different biological activities. For example, replacing the 4-nitro group with other electron-withdrawing groups has been shown to alter the compound's interaction with target proteins, leading to the discovery of new therapeutic agents.

The significance of 1-Cyclopentyl-4-nitro-1H-pyrazole extends beyond its direct biological activities. Its structural features make it an excellent model for studying the effects of ring substitution on pharmacological properties. By comparing the behavior of this compound with other pyrazole derivatives, researchers can gain valuable insights into the design of more effective drugs. This approach is particularly important in the context of personalized medicine, where the goal is to tailor treatments to individual patients based on their genetic and metabolic profiles.

In conclusion, 1-Cyclopentyl-4-nitro-1H-pyrazole represents a promising area of research in medicinal chemistry. Its unique structural features, combined with recent advances in synthetic and computational methods, have positioned it as a valuable candidate for the development of new therapeutic agents. As research in this field continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of various diseases.

For further information on the latest research and developments related to 1-Cyclopentyl-4-nitro-1H-pyrazole, it is recommended to consult recent publications in the field of medicinal chemistry and pharmacology. These resources provide detailed insights into the molecular mechanisms, pharmacological properties, and potential applications of this compound, as well as updates on ongoing research efforts.

Overall, the study of 1-Cyclopentyl-4-nitro-1H-pyrazole exemplifies the dynamic nature of drug discovery and the importance of interdisciplinary research in advancing our understanding of complex biological systems. As scientists continue to explore the potential of this compound, it is likely to play an increasingly important role in the development of novel therapies for a wide range of medical conditions.

By staying informed about the latest developments in this field, researchers and healthcare professionals can better leverage the potential of 1-Cyclopentyl-4-nitro-1H-pyrazole to improve patient outcomes and advance the frontiers of medical science.